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Compound of Interest

Compound Name: 4-Amino-1-naphthol hydrochloride

Cat. No.: B167243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Amino-1-naphthol hydrochloride (CAS No: 5959-56-8), a compound of interest in various

research and development applications, including in the synthesis of dyes and as an

intermediate in organic synthesis.[1][2][3] This document outlines key physical data, details

experimental protocols for their determination, and presents a relevant synthesis pathway.

Core Physical Properties
The physical characteristics of a compound are critical for its handling, formulation, and

application in research and drug development. A summary of the key physical properties of 4-
Amino-1-naphthol hydrochloride is presented below.
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Property Value

Molecular Formula C₁₀H₉NO·HCl

Molecular Weight 195.65 g/mol

Melting Point 273 °C (decomposes)

Appearance
White to light beige, gray, brown to purple, or

pink to gray crystalline solid/powder

Solubility
Soluble in water, alcohol, and methanol; poorly

soluble in ethanol; insoluble in diethyl ether

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standardized methodologies for measuring the melting point and

solubility of 4-Amino-1-naphthol hydrochloride.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity.[4] For 4-Amino-1-
naphthol hydrochloride, a precise determination of its melting point, which is accompanied by

decomposition, is crucial.

Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid phase. For pure crystalline compounds, this transition occurs over a narrow

temperature range. Impurities typically depress and broaden the melting point range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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Spatula

Procedure:

Sample Preparation: A small amount of finely powdered 4-Amino-1-naphthol
hydrochloride is introduced into a capillary tube, which is then tapped gently to pack the

sample to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.

Heating: The sample is heated at a steady and slow rate, approximately 1-2 °C per minute,

as the temperature approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. This range is reported as the melting point. Given that 4-Amino-1-naphthol
hydrochloride decomposes, the temperature at which decomposition begins (e.g.,

darkening of the sample) should also be noted.[4][5][6]

Solubility Determination
Understanding the solubility of 4-Amino-1-naphthol hydrochloride in various solvents is

essential for its use in solution-based reactions, formulations, and analytical methods.

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a

given temperature to form a saturated solution.

Apparatus:

Analytical balance

Vials or test tubes with closures

Constant temperature bath or shaker

Filtration apparatus (e.g., syringe filters)
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Analytical instrumentation for concentration measurement (e.g., UV-Vis spectrophotometer

or HPLC)

Procedure:

Preparation of Supersaturated Solutions: An excess amount of 4-Amino-1-naphthol
hydrochloride is added to a known volume of the solvent (e.g., water, ethanol, methanol) in

a vial.

Equilibration: The vials are sealed and agitated in a constant temperature bath for a sufficient

period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The undissolved solid is separated from the solution by filtration or

centrifugation. It is critical to avoid any temperature changes during this step that could alter

the solubility.

Concentration Analysis: The concentration of 4-Amino-1-naphthol hydrochloride in the

clear, saturated solution is determined using a validated analytical method, such as UV-Vis

spectroscopy or High-Performance Liquid Chromatography (HPLC). The analysis should be

performed on accurately diluted aliquots of the saturated solution.

Synthesis Pathway
4-Amino-1-naphthol hydrochloride can be synthesized from 4-(phenylazo)-1-naphthol.[7] A

simplified representation of a common synthesis route is provided below. The usual method for

preparing 1,4-aminonaphthol has been from α-naphthol through an azo dye, which is then

reduced.[8]
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Caption: Synthesis of 4-Amino-1-naphthol hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167243#4-amino-1-naphthol-hydrochloride-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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